Cas no 1247484-81-6 (1-[4-(3-bromopyridin-2-yl)piperazin-1-yl]ethan-1-one)

• Product Name: 1-[4-(3-bromopyridin-2-yl)piperazin-1-yl]ethan-1-one
• CAS No: 1247484-81-6
• MF: C₁₁H₁₄BrN₃O
• MW: 284.152361392975
• CID: 5310488
• Update Time: 2025-08-04

1-[4-(3-bromopyridin-2-yl)piperazin-1-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-(3-Bromo-2-pyridinyl)-1-piperazinyl]ethanone
• 1-[4-(3-bromopyridin-2-yl)piperazin-1-yl]ethan-1-one

• Inchi： 1S/C11H14BrN3O/c1-9(16)14-5-7-15(8-6-14)11-10(12)3-2-4-13-11/h2-4H,5-8H2,1H3
• InChI Key： PUWITAOWDYQSPY-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCN(C2=NC=CC=C2Br)CC1)C

Experimental Properties

• Density: 1.469±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 431.0±45.0 °C(Predicted)
• pka: 6.06±0.29(Predicted)

Additional information on 1-[4-(3-bromopyridin-2-yl)piperazin-1-yl]ethan-1-one

Recent Advances in the Study of 1-[4-(3-Bromopyridin-2-yl)piperazin-1-yl]ethan-1-one (CAS: 1247484-81-6): A Comprehensive Research Brief

1-[4-(3-Bromopyridin-2-yl)piperazin-1-yl]ethan-1-one (CAS: 1247484-81-6) is a brominated pyridine derivative with a piperazine moiety that has recently gained attention in chemical biology and medicinal chemistry research. This compound, characterized by its unique molecular structure, has shown promising potential in various pharmacological applications, particularly in the development of kinase inhibitors and central nervous system (CNS) targeting agents. The presence of both the bromopyridine and piperazine groups in its structure makes it a versatile scaffold for further chemical modifications and biological evaluations.

Recent studies have focused on the synthesis and characterization of this compound, with particular emphasis on its role as a key intermediate in the development of more complex pharmaceutical agents. The bromine atom at the 3-position of the pyridine ring offers an excellent handle for further functionalization through cross-coupling reactions, while the piperazine moiety provides opportunities for structure-activity relationship (SAR) studies. Researchers have employed various synthetic routes to obtain this compound, with optimization efforts focusing on yield improvement and purity enhancement.

In pharmacological research, 1-[4-(3-bromopyridin-2-yl)piperazin-1-yl]ethan-1-one has been investigated for its potential as a building block in the development of novel kinase inhibitors. Preliminary studies suggest that derivatives of this compound show selective inhibition against specific kinase targets, with particular interest in its application for cancer therapy. The compound's ability to interact with ATP-binding sites of various kinases makes it a valuable template for drug discovery programs targeting aberrant kinase activity in disease states.

Structural-activity relationship studies have revealed that modifications to both the pyridine and piperazine components can significantly alter the compound's biological activity. Recent crystallographic data has provided valuable insights into the binding modes of related compounds, offering guidance for rational drug design. The acetyl group at the piperazine nitrogen appears to play a crucial role in determining the compound's pharmacokinetic properties, influencing factors such as membrane permeability and metabolic stability.

From a medicinal chemistry perspective, the development of 1-[4-(3-bromopyridin-2-yl)piperazin-1-yl]ethan-1-one derivatives has focused on optimizing both potency and selectivity. Recent patent literature indicates growing commercial interest in this chemical scaffold, with several pharmaceutical companies filing applications covering various derivatives and their therapeutic uses. The compound's favorable physicochemical properties, including moderate lipophilicity and good solubility, contribute to its attractiveness as a drug development starting point.

Current research challenges include improving the synthetic scalability of this compound and its derivatives, as well as addressing potential metabolic liabilities. Recent advances in flow chemistry and catalytic processes have shown promise in overcoming some of these synthetic hurdles. Additionally, computational modeling approaches are being increasingly employed to predict the biological activity of novel derivatives before synthesis, accelerating the drug discovery process.

In conclusion, 1-[4-(3-bromopyridin-2-yl)piperazin-1-yl]ethan-1-one represents an important chemical entity in contemporary medicinal chemistry research. Its versatility as a synthetic intermediate and potential therapeutic applications continue to drive investigation across multiple research institutions and pharmaceutical companies. Future research directions are likely to focus on expanding its application scope through targeted modifications and exploring combination therapies with existing treatment modalities.